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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently documented biological activities of

Sophoraflavanone H. It is important to note that, based on a comprehensive review of publicly

available scientific literature, research on the specific biological functions of Sophoraflavanone
H is limited. The information presented herein is based on the available data.

Antioxidant Activity: Inhibition of Protein Oxidative
Modification
The primary biological activity reported for Sophoraflavanone H is its ability to inhibit protein

oxidative modification. A study conducted in 2000 investigated the in vitro effects of

Sophoraflavanone H on copper-ion-induced oxidative damage to proteins in mouse brain

homogenates.[1]

Key Findings
Sophoraflavanone H was found to inhibit the oxidative modification of proteins induced by

copper ions.[1] The study reported that the inhibitory effect of Sophoraflavanone H was more

potent than that of naringenin, a related flavanone, and mannitol, a known hydroxyl radical

scavenger.[1] These findings suggest that Sophoraflavanone H possesses antioxidant

properties and may have potential applications in conditions associated with oxidative stress.[1]
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Quantitative Data
The available literature does not provide specific quantitative data, such as IC50 values, for the

inhibitory effect of Sophoraflavanone H on protein oxidative modification.

Experimental Protocol: Inhibition of Copper-Ion-
Induced Protein Oxidative Modification
The following is a generalized experimental protocol based on the description in the available

literature.[1]

Objective: To assess the inhibitory effect of Sophoraflavanone H on copper-ion-induced

protein oxidative modification in vitro.

Materials:

Sophoraflavanone H

Mouse brain homogenate

Copper ions (source not specified)

Naringenin (as a comparative flavanone)

Mannitol (as a hydroxyl radical scavenger)

Method for inducing and measuring protein oxidative modification (details not specified in the

abstract)

Procedure:

Prepare a mouse brain homogenate to serve as a source of proteins.

Induce protein oxidative modification in the brain homogenate using copper ions.

In parallel experiments, treat the brain homogenate with Sophoraflavanone H, naringenin,

or mannitol prior to or concurrently with the copper ion induction.
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Measure the extent of protein oxidative modification in the presence and absence of the test

compounds.

Compare the inhibitory effects of Sophoraflavanone H with those of naringenin and

mannitol.

Logical Experimental Workflow
The following diagram illustrates the logical workflow of the experiment described above.
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Experimental workflow for assessing the inhibition of protein oxidative modification.

Signaling Pathways
Currently, there is no information available in the scientific literature describing any signaling

pathways that are modulated by Sophoraflavanone H.
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Conclusion
The available scientific data on the biological activities of Sophoraflavanone H are sparse.

The only reported activity is its in vitro inhibition of copper-ion-induced protein oxidative

modification, suggesting it has antioxidant potential. However, there is a lack of quantitative

data and detailed mechanistic studies, including the identification of modulated signaling

pathways. Further research is required to fully elucidate the biological activities of

Sophoraflavanone H and to explore its potential as a therapeutic agent. Drug development

professionals and researchers are encouraged to conduct further studies to expand the

knowledge base for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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